8-bromo-6-fluoro-1,2,3,4-tetrahydroquinoline hydrochloride
Overview
Description
8-bromo-6-fluoro-1,2,3,4-tetrahydroquinoline hydrochloride is a chemical compound with the molecular formula C9H9BrFN·HCl. It is a derivative of tetrahydroquinoline, a bicyclic structure that is commonly found in various natural products and pharmaceuticals.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-bromo-6-fluoro-1,2,3,4-tetrahydroquinoline hydrochloride typically involves the bromination and fluorination of tetrahydroquinoline derivatives. One common method includes the following steps:
Hydrochloride Formation: The final step involves the formation of the hydrochloride salt to enhance the compound’s stability and solubility.
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve similar steps as the laboratory methods, with optimizations for yield, purity, and cost-effectiveness.
Chemical Reactions Analysis
Types of Reactions
8-bromo-6-fluoro-1,2,3,4-tetrahydroquinoline hydrochloride can undergo various chemical reactions, including:
Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions.
Oxidation and Reduction: The tetrahydroquinoline ring can be oxidized or reduced to form different derivatives.
Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.
Common Reagents and Conditions
Substitution: Reagents like sodium iodide (NaI) in acetone can be used for halogen exchange reactions.
Oxidation: Oxidizing agents like potassium permanganate (KMnO4) can be used to oxidize the tetrahydroquinoline ring.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) can be used to reduce the ring.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various halogenated derivatives, while oxidation can produce quinoline derivatives .
Scientific Research Applications
8-bromo-6-fluoro-1,2,3,4-tetrahydroquinoline hydrochloride has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents.
Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules.
Biological Studies: It is used in studies to understand the biological activity of tetrahydroquinoline derivatives.
Material Science: The compound can be used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 8-bromo-6-fluoro-1,2,3,4-tetrahydroquinoline hydrochloride is not well-documented. as a derivative of tetrahydroquinoline, it may interact with various molecular targets and pathways. For example, tetrahydroquinoline derivatives are known to interact with neurotransmitter receptors and enzymes, potentially affecting neurological and metabolic processes .
Comparison with Similar Compounds
Similar Compounds
- 6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline hydrochloride
- 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride
- 6-bromo-1,2,3,4-tetrahydroquinoline
Uniqueness
8-bromo-6-fluoro-1,2,3,4-tetrahydroquinoline hydrochloride is unique due to the specific positions of the bromine and fluorine atoms on the tetrahydroquinoline ring. This unique substitution pattern can lead to distinct chemical and biological properties compared to other similar compounds .
Properties
CAS No. |
2624126-21-0 |
|---|---|
Molecular Formula |
C9H10BrClFN |
Molecular Weight |
266.5 |
Purity |
95 |
Origin of Product |
United States |
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